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Compound of Interest

Compound Name: 11-Methyloctadecanoyl-CoA

Cat. No.: B15548222 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Note: Direct research specifically detailing the applications of 11-Methyloctadecanoyl-CoA in

lipidomics is limited in publicly available literature. The following application notes and protocols

are based on established methodologies for the analysis of long-chain branched-chain fatty

acids (BCFAs) and their corresponding acyl-CoA esters. 11-Methyloctadecanoyl-CoA, a C19

branched-chain acyl-CoA, can be analyzed using these well-established workflows.

Application Notes
11-Methyloctadecanoyl-CoA is the activated form of 11-methyloctadecanoic acid, a

branched-chain fatty acid. In lipidomics, the analysis of such molecules provides insights into

various biological and pathological processes.

Potential Areas of Application:

Bacterial Lipidomics: BCFAs are significant components of bacterial cell membranes, where

they play a crucial role in maintaining membrane fluidity and function.[1] The presence and

abundance of 11-Methyloctadecanoyl-CoA in a sample could serve as a biomarker for the

presence of specific bacteria.

Cancer Research: Certain BCFAs have demonstrated cytotoxic effects on various cancer cell

lines and are being explored for their potential to inhibit cancer proliferation.[1][2]
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Investigating the metabolism of 11-Methyloctadecanoyl-CoA in cancerous versus healthy

cells could reveal novel therapeutic targets.

Metabolic Disorders: The metabolism of BCFAs is linked to the catabolism of branched-chain

amino acids.[2] Dysregulation in these pathways can be indicative of certain metabolic

disorders. The accumulation of specific branched-chain fatty acyl-CoAs may be relevant in

the study of diseases like peroxisomal biogenesis disorders.[1]

Food Science and Nutrition: BCFAs are found in dairy and meat products from ruminant

animals and contribute to their flavor profiles.[1] The analysis of 11-Methyloctadecanoyl-
CoA and its parent fatty acid can be applied in food authentication and the study of dietary

lipid metabolism.

Experimental Protocols
The following is a generalized protocol for the extraction and quantification of 11-
Methyloctadecanoyl-CoA from biological samples using Liquid Chromatography-Tandem

Mass Spectrometry (LC-MS/MS), a highly sensitive and specific method for the analysis of

acyl-CoAs.[3][4][5]

Protocol 1: Extraction of Long-Chain Acyl-CoAs from
Tissues or Cells
This protocol is adapted from methods developed for the analysis of long-chain acyl-CoAs.[3]

[4]

Materials:

Homogenizer

Ice-cold 10% (w/v) Trichloroacetic Acid (TCA)

Internal Standard (e.g., ¹³C-labeled palmitoyl-CoA)

Solid Phase Extraction (SPE) C18 cartridges

SPE wash solution: 100 mM ammonium acetate in water
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SPE elution solution: Methanol

Centrifuge capable of 17,000 x g and 4°C

Procedure:

Weigh approximately 50-100 mg of frozen tissue or collect a cell pellet.

Immediately homogenize the sample in 1 mL of ice-cold 10% TCA.

Spike the homogenate with a known amount of internal standard.

Sonicate the sample for 30 seconds on ice.

Centrifuge at 17,000 x g for 10 minutes at 4°C to pellet the protein.

Activate an SPE C18 cartridge by washing with 3 mL of methanol followed by 3 mL of water.

Load the supernatant from the centrifuged sample onto the SPE cartridge.

Wash the cartridge with 3 mL of the SPE wash solution.

Elute the acyl-CoAs with 2 mL of methanol.

Dry the eluate under a stream of nitrogen.

Reconstitute the dried sample in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of 11-
Methyloctadecanoyl-CoA
This method is based on established procedures for long-chain acyl-CoA quantification.[3][4][5]

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Reversed-phase C18 or C8 column (e.g., 2.1 x 150 mm, 1.7 µm)
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Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

LC Conditions:

Mobile Phase A: 15 mM ammonium hydroxide in water

Mobile Phase B: 15 mM ammonium hydroxide in acetonitrile

Gradient:

0-2 min: 20% B

2-5 min: Linear gradient to 95% B

5-7 min: Hold at 95% B

7-8 min: Return to 20% B

8-10 min: Re-equilibration at 20% B

Flow Rate: 0.3 mL/min

Column Temperature: 40°C

Injection Volume: 10 µL

MS/MS Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+)

Multiple Reaction Monitoring (MRM):

Monitor the precursor to product ion transition for 11-Methyloctadecanoyl-CoA. The

precursor ion will be the [M+H]⁺ adduct. A characteristic neutral loss of 507 Da is common

for acyl-CoAs and can be used for profiling.[4][6]

The specific m/z for the precursor ion of 11-Methyloctadecanoyl-CoA
([C₃₉H₇₀N₇O₁₇P₃S+H]⁺) would be approximately 1054.4. A characteristic product ion would

result from the fragmentation of the phosphopantetheine moiety.
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Collision Energy and other MS parameters: Optimize based on the specific instrument and

analyte.

Data Presentation
As no specific quantitative data for 11-Methyloctadecanoyl-CoA is readily available, the

following table presents hypothetical data based on typical concentration ranges for other long-

chain acyl-CoAs found in mammalian tissues.

Sample Type Condition

Hypothetical
Concentration of 11-
Methyloctadecanoyl-CoA
(pmol/mg tissue)

Liver Control 0.5 - 2.0

Liver High-Fat Diet 1.5 - 5.0

Muscle Control 0.2 - 1.0

Muscle Exercised 0.5 - 2.5

Bacterial Culture Log Phase 5.0 - 15.0

Bacterial Culture Stationary Phase 2.0 - 8.0

Visualizations
Proposed Metabolic Pathway for 11-
Methyloctadecanoyl-CoA
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Caption: Proposed metabolic pathway of 11-Methyloctadecanoyl-CoA.
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Caption: Workflow for 11-Methyloctadecanoyl-CoA analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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